Cas no 628725-97-3 (Benzo[b]thiophene-2-carbonyl chloride, 5-chloro-3-methyl-)
628725-97-3 structure
Product Name:Benzo[b]thiophene-2-carbonyl chloride, 5-chloro-3-methyl-
CAS No:628725-97-3
MF:C10H6Cl2OS
MW:245.125039577484
CID:429467
PubChem ID:59626123
Update Time:2025-04-19
Benzo[b]thiophene-2-carbonyl chloride, 5-chloro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-2-carbonyl chloride, 5-chloro-3-methyl-
- 5-chloro-3-methyl-1-benzothiophene-2-carbonyl chloride
- SCHEMBL121489
- DTXSID90732525
- 628725-97-3
-
- Inchi: 1S/C10H6Cl2OS/c1-5-7-4-6(11)2-3-8(7)14-9(5)10(12)13/h2-4H,1H3
- InChI Key: KFVBYLFCLTWVTD-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C(C)=C(C(=O)Cl)S2
Computed Properties
- Exact Mass: 243.95178
- Monoisotopic Mass: 243.9516414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- PSA: 17.07
Benzo[b]thiophene-2-carbonyl chloride, 5-chloro-3-methyl- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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